1-(2-methylbenzyl)-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-methylphenyl)methyl]-N-(3-nitrophenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H17N3O4/c1-14-6-2-3-7-15(14)13-22-11-5-10-18(20(22)25)19(24)21-16-8-4-9-17(12-16)23(26)27/h2-12H,13H2,1H3,(H,21,24)
• InChI Key: SNDYFKDRZMGXCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC=C(C2=O)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H17N3O4
• Molecular Weight: 363.4 g/mol

Description

The compound “1-(2-methylbenzyl)-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide” is a derivative of pyridine, which is a basic heterocyclic organic compound. The molecule contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring are various functional groups, including a carboxamide group, a nitrophenyl group, and a methylbenzyl group.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

• The chemical synthesis involving compounds related to 1-(2-methylbenzyl)-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been explored. For instance, reactions involving 2-cyano-3-(x-nitrophenyl)prop-2-enamides yield products like methyl 4-aryl-3-cyano-6-methyl-2-oxo-1,2-dihydropyridine-5-carboxylates. These reactions have been studied for their molecular structures, confirmed by X-ray diffraction (O'callaghan, Mcmurry, Draper, & Champeil, 1999).

Biological Activity Evaluation

• Research into the biological activity of compounds structurally similar to 1-(2-methylbenzyl)-N-(3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been conducted. For example, a study involving the synthesis of novel Rho kinase inhibitors based on similar molecular structures revealed promising activities against ROCK I, indicating potential therapeutic applications (Yao et al., 2018).

Synthesis of Structurally Related Compounds

• The synthesis of structurally related compounds, like those containing the dihydropyridine moiety, has been investigated. These syntheses often involve complex reactions and aim to produce molecules with potential therapeutic applications, such as antihypertensive agents (Abernathy, 1978).

Pharmacokinetics and Metabolism Studies

• The pharmacokinetics and metabolism of related dihydropyridine derivatives have been studied, providing insights into how these compounds are processed in biological systems. Such studies are crucial for understanding the therapeutic potential and safety profiles of these compounds (Higuchi & Shiobara, 1980).